3,5-Dichloro-4-(tetrahydro-pyran-2-yloxymethyl)-pyridine

• Molecular Formula: C11H13Cl2NO2
• Molecular Weight: 262.13 g/mol
• IUPAC Name: 3,5-dichloro-4-(oxan-2-yloxymethyl)pyridine
• InChI: InChI=1S/C11H13Cl2NO2/c12-9-5-14-6-10(13)8(9)7-16-11-3-1-2-4-15-11/h5-6,11H,1-4,7H2
• InChI Key: AEVJPTZHRCQUAR-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OCC2=C(C=NC=C2Cl)Cl

Description

3,5-Dichloro-4-(tetrahydro-pyran-2-yloxymethyl)-pyridine is a useful research compound. Its molecular formula is C11H13Cl2NO2 and its molecular weight is 262.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Dihydropyrane (3.01 mL, 33.2 mmol) and p-toluenesulfonic acid monohydrate (5.06 g, 26.6 mmol) were added to a stirred solution of (3,5-dichloro-pyridin-4-yl)-methanol (1.97 g, 11.06 mmol) in DCM (40 mL). After stirring for 1 d at 40° C. the solvent was removed in vacuo and the residue was partitioned between DCM (50 mL) and saturated NaHCO3 solution (50 mL). After extraction of the aqueous layer with DCM (2×50 mL) the combined organic layers were dried over Na2SO4, filtered, and concentrated in vacuo. The residue was purified by flash chromatography on silica gel (elution with mixtures of hexane and EA) to give the title compound. MS (m/z): 261.9 [M+H+].